Cas no 128402-06-2 (2-Benzoyl-2-methylcyclohexan-1-one)

• Product Name: 2-Benzoyl-2-methylcyclohexan-1-one
• CAS No: 128402-06-2
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 2769543
• PubChem ID: 14591547
• Update Time: 2025-04-21

2-Benzoyl-2-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXCID00512734
• 128402-06-2
• 2-Benzoyl-2-methylcyclohexanone
• 2-Benzoyl-2-methylcyclohexan-1-one
• DTXSID90561958

• Inchi： 1S/C14H16O2/c1-14(10-6-5-9-12(14)15)13(16)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key： JECYRXSLRHHTLZ-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(C1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 216.115029749Da
• Monoisotopic Mass: 216.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų